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Introduction

CK156 is a fast skeletal muscle troponin activator designed to increase the calcium sensitivity
of the contractile apparatus. By binding to the fast skeletal troponin C (fsTnC), CK156 slows
the rate of calcium dissociation, thereby amplifying the muscle force response to submaximal
nerve stimulation. This mechanism of action makes CK156 a valuable tool for studying muscle
physiology and a potential therapeutic agent for conditions characterized by muscle weakness
and fatigue. These application notes provide detailed protocols for the use of CK156 in isolated
skeletal muscle preparations, enabling researchers to investigate its effects on muscle
contractility and function.

Mechanism of Action

CK156 selectively binds to the fast skeletal troponin complex, a key regulator of muscle
contraction.[1] In skeletal muscle, contraction is initiated by the release of calcium from the
sarcoplasmic reticulum and its subsequent binding to troponin C. This binding event triggers a
conformational change in the troponin-tropomyosin complex, exposing myosin-binding sites on
the actin filament and allowing for cross-bridge cycling and force generation. CK156 enhances
this process by stabilizing the calcium-bound state of troponin C, which leads to a leftward shift
in the force-calcium relationship. This means that at any given submaximal calcium
concentration, a greater force is produced. Notably, CK156 does not alter the intracellular
calcium concentration itself but rather sensitizes the myofibrils to the available calcium.[1]
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Data Presentation

The following tables summarize the quantitative effects of CK156 on key contractile parameters

in isolated skeletal muscle preparations.

Table 1: Effect of CK156 on Calcium Sensitivity (pCaso) in Skinned Muscle Fibers

. CK156 Fold Change
Muscle Fiber . . .
T Concentration Mean pCaso in Calcium Reference
e
P (M) Sensitivity
Mouse EDL
) 0 (Control) 6.1 - [2]
(fast-twitch)
1 6.3 ~1.6 2]
5 6.5 ~2.5 [2]
10 6.7 ~4.0 [2]

pCaso is the negative logarithm of the calcium concentration required for half-maximal

activation.

Table 2: Effect of CK156 on Isometric Force Production in Intact Mouse EDL Muscle Fibers

Mean Peak Tetanic

Stimulation CK156

. Force (% of Reference
Frequency Concentration (pM)

Control)

30 Hz (submaximal) 1 150% [1]
5 220% [1]
10 280% [1]
100 Hz (maximal) 10 ~100% [1]

Table 3: Effect of CK156 on Muscle Fatigue in Isolated Mouse EDL Muscle
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Force Decline after
CK156

Fatigue Protocol ] 5 min (% of initial Reference
Concentration (pM)
force)
Intermittent Tetanic
) 0 (Control) 60% [31[4]
Contractions
10 35% [3][4]

Experimental Protocols

Protocol 1: Preparation of Intact Isolated Extensor
Digitorum Longus (EDL) Muscle from Mouse

Materials:

Krebs-Ringer bicarbonate buffer (in mM: 118 NaCl, 4.75 KClI, 1.18 MgSOQOas, 1.18 KH2POa4, 25
NaHCOs, 2.5 CaClz, 11 glucose), gassed with 95% Oz / 5% COs-.

CK156 stock solution (in DMSO).

Surgical instruments (forceps, scissors).

Force transducer and stimulator apparatus for isolated muscles.

Suture silk (6-0).
Procedure:

e Humanely euthanize a mouse according to approved institutional animal care and use

protocols.

o Excise the entire EDL muscle from the hindlimb, being careful to leave the proximal and
distal tendons intact.

 Tie suture loops around both tendons.
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e Mount the muscle vertically in a temperature-controlled bath (25-30°C) containing
continuously gassed Krebs-Ringer buffer.

» Attach the bottom tendon to a fixed hook and the top tendon to an isometric force transducer.

» Adjust the muscle length to its optimal length (Lo), which is the length that produces the
maximal twitch force.

« Allow the muscle to equilibrate for at least 30 minutes, with regular buffer changes.

o Establish a baseline force-frequency relationship by stimulating the muscle at increasing
frequencies (e.g., 1, 10, 20, 40, 60, 80, 100, 120 Hz) for 500 ms with a 2-minute rest
between stimuli.

e Introduce CK156 to the bath at the desired final concentration (prepare by diluting the stock
solution). Ensure the final DMSO concentration is low (e.g., <0.1%) and include a vehicle
control.

 Incubate the muscle with CK156 for a predetermined time (e.g., 15-30 minutes).
» Repeat the force-frequency protocol to determine the effect of CK156.

o To assess fatigue, stimulate the muscle intermittently (e.g., 500ms tetanus at 50 Hz every 5
seconds) for a prolonged period (e.g., 5-10 minutes) and measure the decline in force over
time, both in the presence and absence of CK156.

Protocol 2: Preparation of Skinned Muscle Fibers

Materials:

Relaxing solution (e.g., in mM: 100 KCl, 10 imidazole, 2 EGTA, 4 ATP, 5 MgClz; pH 7.0).

Activating solutions with varying concentrations of free Ca2* (pCa 9.0 to 4.5).

Skinning solution (relaxing solution with 1% Triton X-100).

CK156 stock solution (in DMSO).
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» Force transducer and length controller for single fibers.
Procedure:
o Dissect a small bundle of muscle fibers from the EDL muscle in cold relaxing solution.

o Chemically "skin" the fibers by incubating them in skinning solution for 30 minutes on ice to
permeabilize the cell membranes.

o Wash the skinned fibers thoroughly with relaxing solution.
e Mount a single fiber between a force transducer and a length controller.
» Determine the fiber's cross-sectional area.

o To generate a force-calcium curve, sequentially expose the fiber to activating solutions with
increasing calcium concentrations (from pCa 9.0 to 4.5) and record the steady-state force at
each concentration.

e Wash the fiber with relaxing solution.

 Incubate the fiber in relaxing solution containing the desired concentration of CK156 (and
vehicle for control).

o Repeat the force-calcium curve measurement in the presence of CK156 to determine the
shift in calcium sensitivity.

Visualizations
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Caption: Signaling pathway of CK156 in skeletal muscle contraction.
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Caption: Experimental workflow for testing CK156 in isolated muscle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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